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Compound of Interest

Compound Name: A2-Iso5-4DC19

Cat. No.: B11934177 Get Quote

A Note on Nomenclature: The compound "A2-Iso5-4DC19" as specified in the query does not

correspond to a known chemical entity in publicly available scientific literature. Based on our

analysis of existing research, it is highly probable that the intended compound is A2-Iso5-

2DC18, a dihydroimidazole-linked ionizable lipid that has been identified as a potent vehicle for

messenger RNA (mRNA) delivery. The following application notes and protocols are based on

the properties and applications of A2-Iso5-2DC18.

Introduction
A2-Iso5-2DC18 is a novel, ionizable cationic lipidoid designed for the formulation of lipid

nanoparticles (LNPs) to facilitate the efficient in vitro and in vivo delivery of mRNA. Its unique

structure, featuring a dihydroimidazole linker, unsaturated lipid tails, and a cyclic amine head

group, contributes to its high transfection efficiency and its ability to induce a potent immune

response. A key feature of A2-Iso5-2DC18-containing LNPs is their capacity to activate the

STING (Stimulator of Interferon Genes) pathway, a critical component of the innate immune

system, leading to the production of type I interferons and other pro-inflammatory cytokines.

This intrinsic adjuvant property makes A2-Iso5-2DC18 an excellent candidate for the

development of mRNA-based vaccines and cancer immunotherapies.

These application notes provide detailed protocols for the in vitro use of A2-Iso5-2DC18 for

mRNA delivery into various cell types, including primary immune cells and cancer cell lines.

Mechanism of Action: STING Pathway Activation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b11934177?utm_src=pdf-interest
https://www.benchchem.com/product/b11934177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unlike many other lipid-based delivery systems that primarily engage Toll-like receptors (TLRs),

A2-Iso5-2DC18-formulated LNPs activate the STING pathway. Upon endocytosis of the LNP-

mRNA complexes, the ionizable lipid A2-Iso5-2DC18 is thought to interact with components of

the STING signaling cascade. This leads to the phosphorylation of IRF3 and NF-κB, which then

translocate to the nucleus to drive the expression of type I interferons (IFNs) and other

inflammatory cytokines. This targeted immune activation is crucial for inducing robust adaptive

immune responses in the context of vaccination.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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